Cas no 53267-93-9 (Boc-Tyr(Me)-OH)

Boc-Tyr(Me)-OH is a protected tyrosine derivative widely used in peptide synthesis. The tert-butoxycarbonyl (Boc) group safeguards the amino functionality, while the methyl ether (Me) protects the phenolic hydroxyl group of tyrosine. This compound is particularly valuable in solid-phase and solution-phase peptide synthesis, offering stability under acidic conditions and compatibility with standard coupling reagents. Its orthogonal protection strategy allows selective deprotection, facilitating sequential peptide chain elongation. Boc-Tyr(Me)-OH is favored for its high purity, reliable performance, and utility in constructing complex peptides, especially those requiring selective modifications or sensitive to harsh conditions. It is commonly employed in pharmaceutical research and biochemical applications.

Boc-Tyr(Me)-OH structure

Product Name:Boc-Tyr(Me)-OH

CAS No:53267-93-9

MF:C₁₅H₂₁NO₅

MW:295.330944776535

MDL:MFCD00065603

CID:56382

PubChem ID:24849151

Update Time:2025-06-15

Boc-Tyr(Me)-OH Chemical and Physical Properties

Names and Identifiers

- (S)-2-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoic acid
- L-4'-Methoxy-N-Boc-tyrosine
- N-(tert-butoxycarbonyl)-4-methoxyphenylalanine
- Boc-Tyr(Me)-OH
- (2S)-2-[(tert-Butoxycarbonyl)amino]-3-(4-methoxyphenyl)propanoic acid
- Boc-4-Methoxyphenylalanine
- Boc-4-Methoxy-Phe
- Boc-4-Methoxy-Phe-OH
- Boc-L-4-Methoxyphe
- Boc-L-Tyr(Me)-OH
- Boc-O-methyl-L-tyrosine
- (2S)-3-(4-methoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
- boc-4-Methoxy-phe-ohboc-tyr(me)-oh
- L-Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-O-methyl-
- N-(tert-butoxycarbonyl)-O-methyltyrosine
- (2S)-2-(tert-butoxycarbonylamino)-3-(4-methoxyphenyl)propanoic acid
- Boc-L-4-Methoxyphenylalani
- (s)-2-(t-butoxycarbonylamino)-3-(4-methoxyphenyl)propanoic acid
- AKOS015836422
- Boc-O-Methyl-Tyrosine
- SCHEMBL335309
- SLWWWZWJISHVOU-LBPRGKRZSA-N
- (s)-2-(tert-butoxycarbonylamino)-3-(4-methoxyphenyl)propanoic acid
- 53267-93-9
- AM82324
- AC-25339
- EN300-70849
- Boc-D,L-Tyr(Me)-OH
- (S)-2-TERT-BUTOXYCARBONYLAMINO-3-(4-METHOXY-PHENYL)-PROPIONIC ACID
- N-tert-butoxycarbonyl-O-methyl-L-tyrosine
- Boc-4-Methoxy-L-Phenylalanine
- (S)-2-tert-butoxycarbonylamino-3-(4-methoxyphenyl)propionic acid
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxyphenyl)propanoic acid
- N-ALPHA-T-BUTYLOXYCARBONYL-O-METHYL-L-TYROSINE
- CS-W009974
- M02118
- DS-1941
- DTXSID60376137
- N-[(1,1-dimethylethoxy)carbonyl]-O-methyl-L-Tyrosine
- HY-W009258
- MFCD00065603
- Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-O-methyl-
- N-Boc-O-methyl-L-tyrosine
- MDL： MFCD00065603
- Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(19)16-12(13(17)18)9-10-5-7-11(20-4)8-6-10/h5-8,12H,9H2,1-4H3,(H,16,19)(H,17,18)/t12-/m0/s1
- InChI Key： SLWWWZWJISHVOU-LBPRGKRZSA-N
- SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)OC)=O)C(C)(C)C
- BRN： 2881382

Computed Properties

Exact Mass: 295.14200
Monoisotopic Mass: 295.14197277g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.8
Topological Polar Surface Area: 84.9

Experimental Properties

Color/Form: Not determined
Melting Point: 95-100°C
Boiling Point: 462℃ at 760 mmHg
PSA: 84.86000
LogP: 2.60650
Specific Rotation: +19.8° (c=1 in MeOH)
Solubility: Not determined

Boc-Tyr(Me)-OH Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
WGK Germany：3
HazardClass：IRRITANT
Storage Condition：Store at room temperature

Boc-Tyr(Me)-OH Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Boc-Tyr(Me)-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM220259-100g	(S)-2-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoic acid	53267-93-9	97%	100g	$383	2021-06-09
Fluorochem	M02118-1g	Boc-4-Methoxyphenylalanine	53267-93-9	95%	1g	￡11.00	2022-02-28
Fluorochem	M02118-5g	Boc-4-Methoxyphenylalanine	53267-93-9	95%	5g	￡35.00	2022-02-28
Fluorochem	M02118-10g	Boc-4-Methoxyphenylalanine	53267-93-9	95%	10g	￡56.00	2022-02-28
Fluorochem	M02118-25g	Boc-4-Methoxyphenylalanine	53267-93-9	95%	25g	￡101.00	2022-02-28
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0687529467- 1g	Boc-Tyr(Me)-OH	53267-93-9	98%(HPLC)	1g	¥ 100.0	2021-05-18
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0687529451- 5g	Boc-Tyr(Me)-OH	53267-93-9	98%(HPLC)	5g	¥ 317.6	2021-05-18
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0687529435- 100g	Boc-Tyr(Me)-OH	53267-93-9	98%(HPLC)	100g	¥ 5,294.1	2021-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	041914-5g	Boc-Tyr(Me)-OH	53267-93-9	95%	5g	3233.0CNY	2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	041914-1g	Boc-Tyr(Me)-OH	53267-93-9	95%	1g	893.0CNY	2021-07-07

Boc-Tyr(Me)-OH Production Method

Boc-Tyr(Me)-OH Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:53267-93-9)Boc-Tyr(Me)-OH

Order Number:sfd14465

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Zibo Yurui Biotechnology

Gold Member

Audited Supplier

(CAS:53267-93-9)7-Boc-7-azaspiro[3.5]nona...

Order Number:LE292

Stock Status:in Stock

Quantity:10G;1KG

Purity:99%

Pricing Information Last Updated:Monday, 1 June 2026 10:43

Price ($):inquiry

Email:zhang@yuruibiotech.com